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Compound of Interest

Compound Name: Acetamide, 2-cyano-2-nitro-

Cat. No.: B15350883

Disclaimer: Information regarding the specific chemical entity "Acetamide, 2-cyano-2-nitro-" is
not readily available in public scientific literature. This technical guide therefore focuses on a
structurally related and well-documented compound: 2-cyano-N-(4-nitrophenyl)acetamide.

This document provides a comprehensive overview of the chemical identifiers, physicochemical
properties, and a plausible synthetic route for 2-cyano-N-(4-nitrophenyl)acetamide, intended for
researchers, scientists, and professionals in drug development.

Chemical Identifiers

The following table summarizes the key identifiers for 2-cyano-N-(4-nitrophenyl)acetamide.

Identifier Type Value

CAS Number 22208-39-5[1]

IUPAC Name 2-cyano-N-(4-nitrophenyl)acetamide[1]
Molecular Formula CoH7N303[1]

2-Cyano-4'-nitroacetanilide, Acetanilide, 2-
Synonyms cyano-4'-nitro-, 2-cyano-N-{4-

nitrophenyl}acetamide[1][2]

ChEMBL ID CHEMBL3334612[1]

PubChem CID 2792626[1]
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Physicochemical and Spectroscopic Data

Key quantitative data for 2-cyano-N-(4-nitrophenyl)acetamide are presented below. This
compound is typically a yellow crystalline solid.[2] It is almost insoluble in water but soluble in
organic solvents like ethanol, dimethylformamide, and dichloromethane.[2]

Property Value

Molecular Weight 205.17 g/mol [1]
Monoisotopic Mass 205.04874109 Da[1]
Melting Point 160-162 °CJ[2]
Topological Polar Surface Area 98.7 A7[1]
Complexity 293[1]

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 2

While specific spectral data for 2-cyano-N-(4-nitrophenyl)acetamide is not detailed in the
search results, data for the related isomer N-(4-Cyano-2-nitrophenyl)acetamide is available and
shows characteristic peaks in *H and 13C NMR spectroscopy.[3] For 2-cyano-N-(4-
nitrophenyl)acetamide, FTIR spectroscopy would be expected to show characteristic peaks for
N-H, C=0 (amide), C=N (nitrile), and N-O (nitro) functional groups.[1]

Synthesis Protocol

A general method for the synthesis of N-substituted 2-cyanoacetamides involves the reaction of
a primary amine with a cyanoacetylating agent, such as a cyanoacetic acid ester.[4] For 2-
cyano-N-(4-nitrophenyl)acetamide, a plausible synthesis route is the condensation of 4-
nitroaniline with ethyl cyanoacetate.

Reaction: 4-nitroaniline + Ethyl cyanoacetate — 2-cyano-N-(4-nitrophenyl)acetamide + Ethanol
Experimental Protocol:

e Reactants: 4-nitroaniline and a slight excess of ethyl cyanoacetate.
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e Solvent: A high-boiling point, inert solvent such as toluene or xylene.
e Procedure:

o Dissolve 4-nitroaniline in the solvent in a round-bottom flask equipped with a reflux
condenser.

o Add ethyl cyanoacetate to the solution.

o The reaction mixture is heated to reflux for several hours to drive the condensation
reaction, which involves the nucleophilic attack of the amine on the ester carbonyl group,
followed by the elimination of ethanol.

o The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is cooled, and the product, which is a solid, is
expected to precipitate.

o The solid product is collected by filtration, washed with a cold solvent (e.g., ethanol or
diethyl ether) to remove unreacted starting materials and impurities.

o The crude product can be further purified by recrystallization from a suitable solvent, such
as ethanol or an ethanol/water mixture.

Logical Relationships and Workflows

The synthesis of 2-cyano-N-(4-nitrophenyl)acetamide can be visualized as a straightforward
condensation reaction. The logical workflow involves the selection of appropriate starting
materials and reaction conditions to favor the formation of the amide bond.
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Caption: Synthesis of 2-cyano-N-(4-nitrophenyl)acetamide.

Potential Applications

2-cyano-N-(4-nitrophenyl)acetamide is suggested to have potential applications as an
intermediate in the synthesis of antibacterial drugs and as a raw material for pesticides and
herbicides.[2] The presence of the cyanoacetamide moiety makes it a versatile precursor for
the synthesis of various heterocyclic compounds with potential biological activities.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Properties and Synthesis of 2-cyano-
N-(4-nitrophenyl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15350883#acetamide-2-cyano-2-nitro-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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